Considering alternative reaction mechanisms: students’ use of multiple representations to reason about mechanisms for a writing-to-learn assignment
Chemistry Education Research and Practice Pub Date: 2022-02-23 DOI: 10.1039/D1RP00301A
Abstract
Organic reaction mechanisms are often represented by the electron-pushing formalism and reaction coordinate diagrams. These representations pose a challenge to students because valuable information is encoded within each representation, and students must know how to reason about mechanisms using both. Hence, it is important to understand whether and how students consider these two representations when reasoning about reaction mechanisms. We have collected responses to a writing-to-learn assignment administered in a second-semester organic chemistry laboratory course to investigate students’ reasoning. The assignment was designed to elicit students’ reasoning about the most likely of two mechanisms for a catalyzed intramolecular aldol reaction when given the electron-pushing scheme and reaction coordinate diagram for both mechanisms. As part of the assignment, students submitted initial drafts, participated in content-focused peer review, and submitted revised drafts. We analyzed each component using a mixed methods approach to identify students’ reasoning about the most likely reaction pathway and how their reasoning changed after peer review and revision. In this article, we present a quantitative overview of changes students made about their decisions for the most likely reaction pathway and how these changes are related to providing and receiving feedback. Additionally, we present our analysis of the features of representations students used to reason about the likelihood of alternative reaction mechanisms. This study demonstrates how existing research about students’ reasoning with representations was operationalized for classroom practice using writing-to-learn. Furthermore, the analysis illustrates how writing-to-learn to can be used to develop students’ reasoning and offers implications for teaching students to reason about reaction mechanisms using multiple representations.
Recommended Literature
- [1] Cyclam-based dendrimers as ligands for lanthanide ions†
- [2] Modification of pea protein isolate for ultrasonic encapsulation of functional liquids
- [3] Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†
- [4] Synergetic functional properties of two-component single amino acid-based hydrogels†
- [5] A perspective on the evolution and journey of different types of lithium-ion capacitors: mechanisms, energy-power balance, applicability, and commercialization
- [6] Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†
- [7] In silico prediction of hERG potassium channel blockage by chemical category approaches†
- [8] Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†
- [9] Fragmentation of supported gold nanoparticles@agarose film by thiols and the role of their synergy in efficient catalysis†‡
- [10] Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†
Journal Name：Chemistry Education Research and Practice
Research Products
-
CAS no.: 101713-87-5
